(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)hydrazine
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Description
[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]hydrazine is an organic compound that features a hydrazine group attached to a phenyl ring, which is further substituted with a tetramethyl-1,3,2-dioxaborolan-2-yl group. This compound is of interest in various fields of chemistry due to its unique structural properties and reactivity.
Properties
Molecular Formula |
C12H19BN2O2 |
|---|---|
Molecular Weight |
234.10 g/mol |
IUPAC Name |
[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]hydrazine |
InChI |
InChI=1S/C12H19BN2O2/c1-11(2)12(3,4)17-13(16-11)9-6-5-7-10(8-9)15-14/h5-8,15H,14H2,1-4H3 |
InChI Key |
ADVHWLJYTOVTJW-UHFFFAOYSA-N |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)NN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]hydrazine typically involves the reaction of a phenylhydrazine derivative with a boronic ester. One common method includes the use of a palladium-catalyzed coupling reaction, where the phenylhydrazine reacts with a boronic ester under mild conditions to form the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale palladium-catalyzed coupling reactions, optimized for high yield and purity. The reaction conditions are carefully controlled to ensure the efficient formation of the target compound while minimizing by-products.
Chemical Reactions Analysis
Types of Reactions
[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]hydrazine undergoes various chemical reactions, including:
Oxidation: The hydrazine group can be oxidized to form azo compounds.
Reduction: The compound can be reduced to form hydrazine derivatives.
Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.
Substitution: Electrophilic aromatic substitution reactions often use reagents like halogens or nitrating agents under acidic conditions.
Major Products Formed
Oxidation: Azo compounds.
Reduction: Hydrazine derivatives.
Substitution: Various substituted phenyl derivatives.
Scientific Research Applications
[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]hydrazine has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of [3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]hydrazine involves its interaction with molecular targets through its hydrazine and boronic ester groups. These interactions can lead to the formation of covalent bonds with biomolecules, affecting their function and activity. The compound may also participate in redox reactions, influencing cellular processes .
Comparison with Similar Compounds
Similar Compounds
Phenylhydrazine: Lacks the boronic ester group, making it less versatile in certain chemical reactions.
Boronic Esters: Do not contain the hydrazine group, limiting their reactivity in specific contexts.
Azo Compounds: Formed from the oxidation of hydrazines, but have different chemical properties and applications.
Uniqueness
[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]hydrazine is unique due to the presence of both hydrazine and boronic ester functionalities, allowing it to participate in a wide range of chemical reactions and making it a valuable compound in various fields of research and industry .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
